BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Insensitive High
Explosives: Benchmarking TATB and Its
Alternatives

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: s-Triaminotrinitrobenzene
CAS No.: 3058-38-6
Cat. No.: B127177
Get Quote
& J

Introduction: The Imperative for Insensitive High
Explosives (IHES)

In the field of energetic materials, the pursuit of power is invariably balanced against the critical
need for safety. High explosives are broadly categorized by their sensitivity to external stimuli
such as impact, friction, heat, or shock.[1] While primary explosives are highly sensitive and
used to initiate detonation, secondary explosives are less sensitive and constitute the bulk of
the explosive charge.[1] Within this latter group exists a specialized class known as Insensitive
High Explosives (IHEs). These materials are engineered to be exceptionally stable, with a
negligible probability of accidental initiation or transition from burning to detonation under
unplanned conditions.[2] This remarkable stability makes them indispensable for applications
where safety is paramount, such as in nuclear ordnance, advanced munitions, and specialized
industrial uses like deep, hot-well drilling.[3][4]

For decades, 1,3,5-triamino-2,4,6-trinitrobenzene (TATB) has been the gold standard, the
definitive benchmark against which all other IHEs are measured.[2][5][6] Its unparalleled
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insensitivity has made it the material of choice for the most demanding safety-critical systems.
[3] However, the landscape of energetic materials is continually evolving, with researchers
developing novel molecules that seek to balance TATB's remarkable safety with improved
performance characteristics. This guide provides a comparative analysis of TATB against other
prominent insensitive explosives, grounded in experimental data and established testing
protocols, to inform researchers and professionals in the selection and development of next-
generation energetic materials.

The Benchmark: Understanding the Unique Stability
of TATB

TATB is an aromatic explosive characterized by a benzene ring with three nitro groups and
three amino groups in alternating positions.[3] This specific molecular architecture is the
primary reason for its extraordinary stability.

Molecular and Crystal Structure: The key to TATB's insensitivity lies in its extensive
intramolecular and intermolecular hydrogen bonding. The amino (-NHz) groups act as hydrogen
donors, while the nitro (-NOz) groups act as acceptors. This creates a highly stable, two-
dimensional graphite-like crystal structure.[7] This robust network requires significant energy to
disrupt, making the molecule highly resilient to thermal and mechanical shock.

Thermal Decomposition Pathway: Understanding the thermal decomposition of TATB is crucial
for predicting its behavior in abnormal thermal environments.[5] Historically, the primary
decomposition pathway was believed to be the formation of benzo-furazan condensates, which
produces water.[8] However, recent studies using isotopically labeled TATB have revealed a
competing oxidation pathway where the benzene ring itself breaks down early in the process,
producing CO2.[8] This competition between the furazan and oxidation pathways is thought to
be a key reason why TATB resists the transition from deflagration (burning) to detonation
(DDT), a highly desirable safety feature for an IHE.[8]

Performance and Physical Properties: While exceptionally safe, TATB is also a powerful
explosive, exceeding the performance of TNT though somewhat less powerful than RDX.[3][9]
It possesses a high crystal density of 1.93 g/cm? and a high melting point of 350 °C.[3][9] At a
typical pressed density of 1.80 g/cm3, it achieves a detonation velocity of approximately 7,350
m/s.[3][9]
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Caption: Logical relationship of TATB's molecular structure to its stability.

Comparative Analysis: TATB vs. Modern IHE
Alternatives

The search for new energetic materials often involves a trade-off between performance and
sensitivity.[10] Several alternatives to TATB have been developed that offer different balances
of these properties. This section compares TATB to four notable IHEs: NTO, DAAF, FOX-7, and
LLM-105.
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e NTO (3-nitro-1,2,4-triazol-5-one): NTO is a well-established IHE often considered a potential
replacement for RDX in certain formulations. Its insensitivity is comparable to that of TATB,
and it possesses high thermal stability, decomposing at around 272 °C.[11] While its
performance is slightly below that of RDX, it represents a significant improvement in safety.
[11]

o DAAF (Diaminoazoxyfurazan): DAAF is noted for its good resistance to mechanical stimuli
and shares characteristics similar to TATB.[11] Its high impact sensitivity threshold makes it
suitable for applications requiring robust handling.[11]

e FOX-7 (1,1-diamino-2,2-dinitroethene): As a newer generation IHE, FOX-7 is more sensitive
than TATB but significantly less sensitive than conventional explosives like RDX.[12][13] It
offers a good combination of performance and reduced sensitivity. Experimental studies
show it to be more sensitive to shock ignition than TATB and LLM-105.[12]

e LLM-105 (2,6-diamino-3,5-dinitropyrazine-1-oxide): First synthesized at Lawrence Livermore
National Laboratory, LLM-105 is a dense molecule that boasts approximately 20% more
energy than TATB while having an impact insensitivity that approaches it.[14] It is
significantly less sensitive to shock than FOX-7 and NTO, positioning it as a strong candidate
for applications needing higher performance than TATB without a major compromise in
safety.[12]

Quantitative Performance and Sensitivity Data

The following tables summarize key experimental data for TATB and its alternatives. This data
provides an objective basis for comparison across critical performance and safety metrics.

Table 1: General and Thermal Properties of Selected IHEs
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) Crystal ..
Chemical Molar Mass ( . Decompositio
Compound Density
Formula g/mol ) n Temp. (°C)
(glcm?®)
TATB CsHsNeOs 258.15 1.93[3] ~350 (Melting)[3]
NTO C2H2N40s3 130.07 1.93 ~272[11]
DAAF C4HaNeOs3 184.11 1.747[11] ~268
FOX-7 C2H4aN4Oa4 148.08 1.885 ~238
LLM-105 CaHaNe6Os 200.11 1.91[14] ~343

Table 2: Detonation Performance of Selected IHEs

. Detonation Velocity Detonation
Compound Density (g/cm?)

(mls) Pressure (GPa)
TATB 1.890 7,800[15] 28[15]
NTO 1.81 7,720[16] ~26
DAAF 1.747 ~7,500 ~25
FOX-7 1.885 ~8,870 ~34
LLM-105 191 ~8,500 ~33

Table 3: Sensitivity to External Stimuli
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Impact Sensitivity Friction Sensitivity

Compound Shock Sensitivity
(hs0%, cm) (N)

TATB >177[14] >360 Very Low[12]

High (relative to TATB)
NTO 50 240

[12]
DAAF >320[11] 252 Moderate

Highest of this
FOX-7 50 120

group[12]
LLM-105 117[14] >360 Low (but > TATB)[12]

Note: Sensitivity values can vary with crystal quality, particle size, and test configuration. The
data presented is for comparative purposes.

Experimental Protocols: The Basis for Trustworthy
Comparison

The data presented in the tables above are derived from standardized tests designed to
quantify the sensitivity and performance of energetic materials. Understanding these
methodologies is essential for interpreting the results and appreciating the causality behind the
experimental choices.

Experimental Protocol 1: Impact Sensitivity (BAM
Fallhammer Test)

The BAM Fallhammer test is a universally recognized method for determining the sensitivity of
a substance to impact energy.[17] It quantifies the minimum height from which a standard
weight must be dropped to cause an explosive event (e.g., flash, flame, or detonation).

Methodology:

o Sample Preparation: A small, precisely measured amount of the explosive material is placed
in the test apparatus, typically confined between two steel cylinders.
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o Apparatus Setup: The BAM Fallhammer apparatus consists of a specified drop weight (e.g.,
5 kg), a guiding column, and a steel anvil assembly where the sample is placed.

o Test Execution: The weight is dropped from a series of predetermined heights onto the
sample.

e Observation: Each drop is observed for any sign of reaction.

o Data Analysis (Up-and-Down Method): The "hso%" value is determined, which represents the
height from which there is a 50% probability of causing an explosion. A higher hs0% value
indicates lower sensitivity.

Causality: This test simulates accidental impacts that could occur during transport or handling,
such as a container being dropped or struck by an object.[17] A material like TATB with a very
high hso% value is exceptionally safe in such scenarios.
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Caption: Workflow for determining impact sensitivity via the BAM Fallhammer test.
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Experimental Protocol 2: Shock Sensitivity (Gap Test)

Shock sensitivity measures an explosive's response to a high-pressure shock wave, such as
one generated by the detonation of a nearby explosive. Gap tests are a common method for

quantifying this property.
Methodology (Conceptual Overview):

o Donor-Gap-Acceptor Setup: The test consists of a "donor” charge of a standard, powerful
explosive, an inert "gap" material of variable thickness (often polymethyl methacrylate,
PMMA), and the "acceptor” charge of the explosive being tested.

o Test Execution: The donor charge is detonated, sending a shock wave through the gap

material.

e Shock Attenuation: The gap material attenuates the shock wave. The thicker the gap, the
weaker the shock wave that reaches the acceptor.

o Observation: A witness plate placed after the acceptor charge is examined for evidence of
detonation (e.g., a clean hole punched through it).

o Data Analysis: By varying the gap thickness, a "critical gap thickness" is determined. This is
the maximum gap through which a detonation can be successfully initiated in the acceptor
50% of the time. This value can be correlated to a critical shock pressure.

Causality: This test is vital for assessing the safety of munitions in storage or on a battlefield. It
helps determine the likelihood of sympathetic detonation, where the explosion of one round
triggers the explosion of adjacent rounds. An explosive with a large critical gap thickness, like
TATB, is highly resistant to this phenomenon.
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Principle of the Gap Test for Shock Sensitivity
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Strong Shock

Attenuated Shock

Donor Charge Inert Gap Acceptor Charge

Detonator (Standard HE) | (e.g., PMMA) (Test HE)

Witness Plate ? Detonation Wave

Click to download full resolution via product page

Caption: Diagram illustrating the donor-gap-acceptor setup in a gap test.

Conclusion: Balancing Safety and Performance

The selection of an insensitive high explosive is a study in managing trade-offs. TATB remains
the undisputed benchmark for applications where safety and stability are the most critical
requirements, and no accidental detonation can be tolerated.[2][3] Its unique molecular and
crystal structure provides a level of insensitivity to shock, impact, and heat that is unmatched in
the field.[6][12]

However, for applications that can accept a slight increase in sensitivity in exchange for higher
energy output, modern alternatives present compelling options.

e LLM-105 stands out as a promising candidate, offering significantly more energy than TATB
while maintaining excellent insensitivity to impact and friction.[14]

e NTO and DAAF provide a middle ground, with insensitivity approaching TATB and moderate
performance, making them suitable as safer replacements for more conventional explosives
like RDX in certain formulations.[11]
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FOX-7 offers the highest performance of the group but also exhibits the highest sensitivity,
positioning it for use cases where a higher energy density is the primary driver and its
sensitivity level is deemed acceptable.[12]

Ultimately, the choice of IHE depends on a thorough analysis of the specific operational

requirements and safety constraints of the intended system. While TATB sets the standard for

safety, the continued development of novel energetic materials provides researchers and

engineers with a broader palette of options to meet the diverse challenges of modern science

and technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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